Cas no 96122-61-1 ((3-IODO-4-METHOXYPHENYL)ACETIC ACID)

• Product Name: (3-IODO-4-METHOXYPHENYL)ACETIC ACID
• CAS No: 96122-61-1
• MF: C₉H₉IO₃
• MW: 292.070435285568
• CID: 1988632
• PubChem ID: 13353983
• Update Time: 2025-04-21

(3-IODO-4-METHOXYPHENYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• (3-IODO-4-METHOXYPHENYL)ACETIC ACID
• Benzeneacetic acid, 3-iodo-4-methoxy-
• 96122-61-1
• SCHEMBL2723833
• AKOS005216308

• Inchi： 1S/C9H9IO3/c1-13-8-3-2-6(4-7(8)10)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： JWLMGEOLRNFHSW-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)CC(=O)O)OC

Computed Properties

• Exact Mass: 291.95964Da
• Monoisotopic Mass: 291.95964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų